Cas no 1399983-86-8 (10β-Hydroxyl Dextrorphan 3-O-β-D-Glucuronide)

• Product Name: 10β-Hydroxyl Dextrorphan 3-O-β-D-Glucuronide
• CAS No: 1399983-86-8
• CID: 4597046
• Update Time: 2025-06-29

10β-Hydroxyl Dextrorphan 3-O-β-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

• 10β-Hydroxyl Dextrorphan 3-O-β-D-Glucuronide
• β-D-Glucopyranosiduronic acid, (9α,13α,14α)-10-hydroxy-17-methylmorphinan-3-yl

Additional information on 10β-Hydroxyl Dextrorphan 3-O-β-D-Glucuronide

Introduction to 10β-Hydroxyl Dextrorphan 3-O-β-D-Glucuronide (CAS No. 1399983-86-8)

10β-Hydroxyl Dextrorphan 3-O-β-D-Glucuronide (CAS No. 1399983-86-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is a glucuronide derivative of dextrorphan, a metabolite of the well-known analgesic dextromethorphan. The addition of the glucuronide moiety to the 3-O position of dextrorphan significantly alters its pharmacological properties, making it a valuable subject for research and potential therapeutic applications.

The structure of 10β-Hydroxyl Dextrorphan 3-O-β-D-Glucuronide is characterized by a complex arrangement of functional groups, including the hydroxyl group at the 10β position and the glucuronide moiety at the 3-O position. These structural features contribute to its unique biological activities and metabolic stability. The compound's molecular formula is C₂₄H₃₇N₂O₁₀, and its molecular weight is approximately 504.56 g/mol.

In recent years, significant advancements in analytical techniques have enabled researchers to better understand the pharmacokinetics and pharmacodynamics of 10β-Hydroxyl Dextrorphan 3-O-β-D-Glucuronide. Studies have shown that this compound exhibits potent anti-inflammatory and neuroprotective effects, making it a promising candidate for the treatment of various neurological disorders, including Alzheimer's disease and Parkinson's disease.

The anti-inflammatory properties of 10β-Hydroxyl Dextrorphan 3-O-β-D-Glucuronide are attributed to its ability to modulate the activity of microglial cells, which are key players in neuroinflammation. By inhibiting the activation of these cells, the compound can reduce the production of pro-inflammatory cytokines and reactive oxygen species (ROS), thereby mitigating neuroinflammatory responses.

In addition to its anti-inflammatory effects, 10β-Hydroxyl Dextrorphan 3-O-β-D-Glucuronide has been shown to possess neuroprotective properties. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases. These protective effects are thought to be mediated by the compound's ability to upregulate antioxidant enzymes and enhance mitochondrial function.

The metabolic stability of 10β-Hydroxyl Dextrorphan 3-O-β-D-Glucuronide is another important aspect that has been extensively studied. The glucuronide moiety at the 3-O position enhances the compound's solubility and reduces its susceptibility to metabolic degradation, thereby improving its bioavailability and therapeutic efficacy. This feature makes it an attractive candidate for drug development, particularly for conditions where sustained drug action is desired.

Clinical trials involving 10β-Hydroxyl Dextrorphan 3-O-β-D-Glucuronide are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated with minimal side effects, paving the way for further clinical investigation. Researchers are optimistic about its potential as a novel therapeutic agent for treating neurological disorders.

Beyond its therapeutic applications, 10β-Hydroxyl Dextrorphan 3-O-β-D-Glucuronide has also been explored as a tool for understanding the mechanisms underlying neuroinflammation and neurodegeneration. Its unique chemical structure and biological activities make it a valuable probe for studying cellular processes involved in these conditions.

In conclusion, 10β-Hydroxyl Dextrorphan 3-O-β-D-Glucuronide (CAS No. 1399983-86-8) represents a promising compound with significant potential in both research and clinical settings. Its anti-inflammatory and neuroprotective properties, combined with its enhanced metabolic stability, make it an attractive candidate for further development as a therapeutic agent for neurological disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, highlighting its importance in the field of medicinal chemistry.